Ethyl 6-((tert-butoxycarbonyl)amino)spiro[2.5]octane-1-carboxylate

Specification

• Molecular Formula: C16H27NO4
• Molecular Weight: 297.39 g/mol
• IUPAC Name: ethyl 6-[(2-methylpropan-2-yl)oxycarbonylamino]spiro[2.5]octane-2-carboxylate
• Standard InChI: InChI=1S/C16H27NO4/c1-5-20-13(18)12-10-16(12)8-6-11(7-9-16)17-14(19)21-15(2,3)4/h11-12H,5-10H2,1-4H3,(H,17,19)
• Standard InChI Key: BYKQULNZCLBDPQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1CC12CCC(CC2)NC(=O)OC(C)(C)C

Introduction

Ethyl 6-((tert-butoxycarbonyl)amino)spiro[2.5]octane-1-carboxylate is a complex organic compound characterized by its unique spirocyclic structure and the presence of a tert-butoxycarbonyl group. This compound belongs to the class of spiro compounds, which are defined by having two or more rings that share a single atom. The chemical formula for Ethyl 6-((tert-butoxycarbonyl)amino)spiro[2.5]octane-1-carboxylate is C16H27NO4, and it has a molecular weight of approximately 297.39 g/mol.

Synthesis and Preparation

The synthesis of Ethyl 6-((tert-butoxycarbonyl)amino)spiro[2.5]octane-1-carboxylate typically involves multi-step processes. These methods may include the use of anhydrous solvents like tetrahydrofuran and various coupling agents to facilitate the formation of amide bonds. The synthetic routes can vary based on the desired purity and yield.

Applications and Potential Uses

Ethyl 6-((tert-butoxycarbonyl)amino)spiro[2.5]octane-1-carboxylate has significant relevance in medicinal chemistry and organic synthesis. It is utilized in various fields, including pharmaceuticals and materials science, due to its structural characteristics and functional groups. Interaction studies involving this compound focus on its reactivity with biological molecules and its potential effects on cellular systems.

Similar Compounds

Several compounds share structural similarities with Ethyl 6-((tert-butoxycarbonyl)amino)spiro[2.5]octane-1-carboxylate, highlighting its uniqueness within this chemical class:

Compound Name	CAS Number	Similarity
5-(tert-Butoxycarbonyl)-5-azaspiro[2.5]octane-6-carboxylic acid	1373028-01-3	0.98
cis-1-(tert-Butoxycarbonyl)-4-methylpiperidine-2-carboxylic acid	187752-72-3	0.98
1-(tert-Butoxycarbonyl)-4-methylpiperidine-2-carboxylic acid	1262408-54-7	0.98
(1R,3S,5R)-2-(tert-Butoxycarbonyl)-2-azabicyclo[3.1.0]hexane-3-carboxylic acid	197142-34-0	0.97
6-[(tert-Butoxy)carbonyl]-6-azaspiro[2.5]octane-5-carboxylic acid	1417743-24-8	1.00